Cas no 218608-93-6 (Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid)

• Product Name: Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid
• CAS No: 218608-93-6
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• MDL: MFCD01076274
• CID: 66975
• PubChem ID: 7021564
• Update Time: 2025-06-10

Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-3-Amino-4-(2-chlorophenyl)butanoic acid
• (R)-N-(tert-Butoxycarbonyl)-3-amino-4-(2-chlorophenyl)butyric acid
• Boc-(R)-3-Amino-4-(2-chloro-phenyl)-butyric acid
• Benzenebutanoic acid, 2-chloro-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βR)-
• Boc-(R)-3-Amino-4-(2-chlorophenyl)-butyric acid
• (R)-N-Boc-3-Amino-4-(2-chlorophenyl)butanoicacid
• AM84773
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(2-chlorophenyl)butanoic acid
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-(2-chlorophenyl)butanoic acid
• AKOS016843573
• CS-0154554
• (R)-2-Chloro-b-(Boc-amino)benzenebutanoic acid
• (R)-3-(tert-butoxycarbonylamino)-4-(2-chlorophenyl)butanoic acid
• A815708
• FD10033
• AC-22153
• AS-48768
• (R)-3-((tert-butoxycarbonyl)amino)-4-(2-chlorophenyl)butanoic acid
• (3R)-4-(2-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• 218608-93-6
• Boc-2-chloro-D-beta-homophenylalanine
• Boc-(R)-3-Amino-4-(2-chlorophenyl)butyric acid
• Boc-(R)-3-amino-4-(2-chlorophenyl)butanoic acid
• MFCD01076274
• Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid

• MDL： MFCD01076274
• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-11(9-13(18)19)8-10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： UBRPCCFLMVZEKN-LLVKDONJSA-N
• SMILES： ClC1C=CC=CC=1C[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.10800
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.64140

Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid

Research Brief on Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid (CAS: 218608-93-6): Recent Advances and Applications

Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid (CAS: 218608-93-6) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its Boc-protected amine and a 2-chlorophenyl substituent, serves as a critical building block in the synthesis of peptidomimetics and small-molecule therapeutics. Recent studies have highlighted its utility in the development of protease inhibitors, GPCR modulators, and other biologically active compounds. The stereochemistry at the 3-position (R-configuration) is particularly important for its biological activity, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid as a precursor for the synthesis of novel cathepsin K inhibitors. The study demonstrated that the incorporation of this chiral building block into the inhibitor scaffold significantly improved binding affinity and selectivity, with IC50 values in the low nanomolar range. The researchers attributed this enhancement to the optimal spatial orientation of the 2-chlorophenyl group, which facilitated favorable interactions with the enzyme's hydrophobic pocket.

Another recent application of this compound was reported in the context of central nervous system (CNS) drug development. A 2024 paper in ACS Chemical Neuroscience detailed its use in the synthesis of gamma-aminobutyric acid (GABA) analogs targeting GABA_B receptors. The Boc-protected derivative was found to be crucial for maintaining the stability of the intermediate during solid-phase peptide synthesis (SPPS), enabling the efficient production of high-purity analogs. The resulting compounds exhibited promising activity in preclinical models of epilepsy and neuropathic pain.

From a synthetic chemistry perspective, advances in the preparation of Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid have also been noteworthy. A 2023 study in Organic Process Research & Development described an optimized asymmetric hydrogenation protocol for its synthesis, achieving >99% enantiomeric excess (ee) and scalability to kilogram quantities. This development addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, Boc-(R)-3-amino-4-(2-chlorophenyl)-butyric Acid (CAS: 218608-93-6) continues to be a versatile and valuable tool in medicinal chemistry. Its applications span from protease inhibitors to CNS-targeting therapeutics, supported by recent advancements in synthetic methodologies. Ongoing research is expected to further expand its utility, particularly in the design of next-generation chiral drugs with improved pharmacokinetic properties.